Cas no 2228087-74-7 (2-amino-3-(3,3-dimethylcyclohexyl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(3,3-dimethylcyclohexyl)-3-hydroxypropanoic acid
• CAS No: 2228087-74-7
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5867335
• PubChem ID: 165791564
• Update Time: 2025-07-20

2-amino-3-(3,3-dimethylcyclohexyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3,3-dimethylcyclohexyl)-3-hydroxypropanoic acid
• 2228087-74-7
• EN300-1727509

• Inchi： 1S/C11H21NO3/c1-11(2)5-3-4-7(6-11)9(13)8(12)10(14)15/h7-9,13H,3-6,12H2,1-2H3,(H,14,15)
• InChI Key： LEEWNMRRXFIEEU-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)N)C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 83.6Ų

Additional information on 2-amino-3-(3,3-dimethylcyclohexyl)-3-hydroxypropanoic acid

Recent Advances in the Study of 2-amino-3-(3,3-dimethylcyclohexyl)-3-hydroxypropanoic acid (CAS: 2228087-74-7)

The compound 2-amino-3-(3,3-dimethylcyclohexyl)-3-hydroxypropanoic acid (CAS: 2228087-74-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This β-amino acid derivative, characterized by its unique cyclohexyl and hydroxyl substituents, exhibits promising pharmacological properties, particularly in the context of drug discovery and therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, making it a compound of considerable interest for further investigation.

One of the key areas of research involving 2-amino-3-(3,3-dimethylcyclohexyl)-3-hydroxypropanoic acid is its role as a building block for peptidomimetics and small-molecule therapeutics. The compound's structural features, including the rigid cyclohexyl ring and the hydroxyl group, contribute to its ability to mimic natural amino acids while offering enhanced metabolic stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of novel protease inhibitors, highlighting its potential in targeting enzymes involved in inflammatory and infectious diseases.

In addition to its applications in drug design, recent investigations have explored the compound's pharmacokinetic and toxicological profiles. Preclinical studies conducted in 2024 revealed that 2-amino-3-(3,3-dimethylcyclohexyl)-3-hydroxypropanoic acid exhibits favorable absorption and distribution properties, with minimal off-target effects. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that the compound could serve as a viable candidate for further development in therapeutic contexts, particularly for chronic conditions requiring long-term treatment.

The synthesis of 2-amino-3-(3,3-dimethylcyclohexyl)-3-hydroxypropanoic acid has also been a focal point of recent research. Advances in asymmetric catalysis, as reported in a 2024 issue of Organic Letters, have enabled the efficient and enantioselective production of this compound, addressing previous challenges related to yield and purity. These methodological improvements are expected to facilitate its broader adoption in both academic and industrial settings, paving the way for more extensive structure-activity relationship (SAR) studies.

Looking ahead, the potential applications of 2-amino-3-(3,3-dimethylcyclohexyl)-3-hydroxypropanoic acid extend beyond its current uses. Emerging research suggests its relevance in the development of targeted therapies for neurodegenerative diseases and cancer, owing to its ability to modulate specific biochemical pathways. Collaborative efforts between academic institutions and pharmaceutical companies are anticipated to drive further innovation, with the goal of translating these discoveries into clinically viable treatments.

In conclusion, 2-amino-3-(3,3-dimethylcyclohexyl)-3-hydroxypropanoic acid (CAS: 2228087-74-7) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural attributes, combined with recent advancements in synthesis and biological evaluation, underscore its potential as a key player in the development of next-generation therapeutics. Continued research in this area is expected to yield significant insights and applications, further solidifying its importance in the field.